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Compound of Interest

(5-Chloro-2-

Compound Name:
methylphenyl)hydrazine

CAS No.: 5446-17-3; 94447-40-2

Cat. No.: B2485637

Get Quote

Executive Safety Directive

(5-Chloro-2-methylphenyl)hydrazine (often supplied as the hydrochloride salt) is not merely a
"toxic reagent”; it is a nitrogenous nucleophile with significant genotoxic potential. Unlike simple
corrosives, hydrazine derivatives are insidious: they are potent skin sensitizers and probable
human carcinogens (Category 1B) that can permeate standard laboratory gloves.

The Core Threat:
e Latency: Exposure effects (sensitization, carcinogenicity) are not immediate.[1]

e Permeation: Lipophilic substitutions (chloro- and methyl- groups) increase the molecule's
ability to penetrate the stratum corneum compared to hydrazine hydrate.

« Instability: The free base is air-sensitive; the hydrochloride salt is stable but generates the
free base in basic reaction media.
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Risk Assessment & Hazard Classification

Data derived from GHS classifications for aromatic hydrazine salts.

Critical Risk

Hazard Class Category H-Code Lo
Description

May cause cancer.[2]
Carcinogenicity 1B H350 Presume human

relevance.

Toxic if swallowed, in
Acute Toxicity 3 H301, H311, H331 contact with skin, or
inhaled.

May cause an allergic
e skin reaction
Sensitization 1 H317 _ _
(irreversible

sensitization).

Very toxic to aquatic
Aquatic Toxicity 1 H410 life with long-lasting
effects.[2]

The PPE Matrix: A Barrier Defense System

Do not rely on "standard" PPE.[3] You must employ a Redundant Barrier System.

Hand Protection (The "Double-Shell" Protocol)

Why: Standard 4-mil nitrile gloves offer insufficient breakthrough time (<15 mins) for aromatic
hydrazines in organic solvents.

e Primary Layer (Inner): 4-mil Nitrile (Examination grade). Purpose: Dexterity and sweat
absorption.

e Secondary Layer (Outer):Silver Shield® (Laminate) or Thick Nitrile (>8 mil).
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o Scientific Rationale: Laminate gloves provide >480 min breakthrough time against
aromatics/amines. If dexterity is critical and you use nitrile, you must change outer gloves
every 15 minutes or immediately upon splash.

Respiratory & Body Protection[3][4][5][6]
o Respiratory:
o Primary: Certified Chemical Fume Hood (Face velocity: 0.5 m/s).

o Secondary (Spill/Outside Hood): Full-face respirator with P100 (HEPA) + Organic Vapor
(OV) cartridges. Note: Hydrazines have poor warning properties (odor threshold > PEL);
air-purifying respirators are for escape or minor tasks only.

o Body: Tyvek® or chemically resistant lab coat (buttoned to neck). Exposed skin is a vector
for sensitization.

Operational Protocol: Handling & Synthesis
Phase A: Weighing & Transfer (The "Static" Risk)

Hydrazine salts are often fluffy, electrostatic powders.
» Engineering Control: Use a static-dissipative balance enclosure or an ionizing bar.

o Technique: Never weigh directly onto paper. Use a tared glass vial or anti-static weighing
boat.

e Solvent Addition: Add solvent to the solid. Do not dump solid into solvent (creates aerosol
plume).

Phase B: Reaction Monitoring

» Closed Systems: All reactions must run in closed vessels vented to a scrubber or inert
manifold.

» Needle Safety: Avoid needles if possible. If cannulation is required, use Luer-lock fittings to
prevent detachment under pressure.
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Phase C: Decontamination (The "Bleach Trap")

CRITICAL WARNING: Do NOT pour concentrated bleach directly onto hydrazine spills.

e The Risk: Reaction of hydrazines with hypochlorite (bleach) is exothermic and can generate
N-nitrosoamines (potent carcinogens) or toxic chloramines if not controlled.

e Correct Protocol:
o Dilute: Dilute the residue with water first.

o Oxidize: Add the dilute hydrazine waste slowly into an excess of dilute (<5%) bleach

solution.

o Ventilate: Perform this in the hood; nitrogen gas evolution will occur.

Visualization: Decision Logic & Workflow
PPE Selection Decision Tree

This logic gate ensures you select the correct barrier based on the state of matter.
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Handling (5-Chloro-2-methylphenyl)hydrazine

Physical State?

£

Solid (Powder) Solution (Organic Solvent)

Balance Enclosure / Static Control Glove Selection Strategy

Standard PPE + N95/P100 Mask

(I outside enclosure) High Conc. or Prolonged Use Trace / Incidental Contact

REQUIRED:
Silver Shield® Laminate Gloves
(Under Nitrile for dexterity)

Double Nitrile (Exam Grade)

Change every 15 mins

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on physical state and exposure duration.

Safe Handling & Disposal Workflow

This diagram illustrates the "Cradle-to-Grave" path for the chemical.
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Quenching Protocol (The 'Bleach Trap')
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Figure 2: Operational workflow emphasizing the critical quenching steps to prevent nitrosamine

formation.

Emergency Response Protocols

Scenario

Immediate Action

Secondary Action

Skin Contact

Drench: Wash with soap and
water for 15 mins. Do NOT use
organic solvents (increases

absorption).

Medical: Seek evaluation for
sensitization. Isolate

contaminated clothing.[3][4]

Flush: Eyewash station for 15

Medical: Transport to ER.

Eye Splash ) ] Hydrazines are alkaline
mins.[5] Hold eyelids open. ] ]
corrosives to corneal tissue.
Absorb: Use spill pads or Clean: Wipe with dilute bleach
Spill (<10mL) vermiculite. Do NOT use paper  (10%), then water. Collect as
towels (fire risk if dry). haz-waste.
Support: Oxygen if breathing is
) Evacuate: Move to fresh air ) F.)p Yo ] 9
Inhalation ) ) difficult.[4][5][6] Monitor for
immediately.
delayed pulmonary edema.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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